Cas no 34544-98-4 (1-Propanone, 1,3-diphenyl-2-(phenylsulfonyl)-)

• Product Name: 1-Propanone, 1,3-diphenyl-2-(phenylsulfonyl)-
• CAS No: 34544-98-4
• MF: C₂₁H₁₈O₃S
• MW: 350.430824756622
• CID: 1464603
• PubChem ID: 10569865
• Update Time: 2025-04-20

1-Propanone, 1,3-diphenyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,3-diphenyl-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-1,3-diphenylpropan-1-one
• 34544-98-4
• DTXSID90441908

• Inchi： 1S/C21H18O3S/c22-21(18-12-6-2-7-13-18)20(16-17-10-4-1-5-11-17)25(23,24)19-14-8-3-9-15-19/h1-15,20H,16H2
• InChI Key： PHWXNHXTXYBAIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 350.09774
• Monoisotopic Mass: 350.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21